5-Iodo-4,6-dimethylpyridine-3-carboxylic acid
Description
5-Iodo-4,6-dimethylpyridine-3-carboxylic acid is a halogenated pyridine derivative featuring an iodine atom at position 5, methyl groups at positions 4 and 6, and a carboxylic acid functional group at position 3.
Properties
IUPAC Name |
5-iodo-4,6-dimethylpyridine-3-carboxylic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8INO2/c1-4-6(8(11)12)3-10-5(2)7(4)9/h3H,1-2H3,(H,11,12) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVWXVYVDTSPTNM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1C(=O)O)C)I | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8INO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.06 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
5-Iodo-4,6-dimethylpyridine-3-carboxylic acid is a compound that has garnered attention in various biological research fields due to its potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
5-Iodo-4,6-dimethylpyridine-3-carboxylic acid features an iodine atom and a carboxylic acid functional group attached to a pyridine ring. The presence of the iodine atom is significant as it can enhance the compound's reactivity and biological interactions compared to similar compounds lacking this halogen.
The biological activity of 5-Iodo-4,6-dimethylpyridine-3-carboxylic acid is primarily attributed to its ability to interact with various enzymes and receptors in biological systems. The iodine atom and the carboxylic group facilitate binding interactions, leading to the modulation of specific biochemical pathways.
Potential Mechanisms:
- Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, which could lead to therapeutic effects against diseases such as cancer.
- Receptor Modulation : It may act as a ligand for specific receptors, influencing cellular signaling pathways.
Biological Activity
Research indicates that 5-Iodo-4,6-dimethylpyridine-3-carboxylic acid exhibits several biological activities:
- Antimicrobial Properties : Studies have shown that derivatives of pyridine compounds possess antimicrobial activity. This compound's structural features suggest potential efficacy against various pathogens.
- Anticancer Activity : Preliminary studies suggest that it may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest.
- Anti-inflammatory Effects : The compound has been investigated for potential anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.
Case Studies
- Antimicrobial Efficacy : A study evaluated the antimicrobial activity of several pyridine derivatives, including 5-Iodo-4,6-dimethylpyridine-3-carboxylic acid. Results indicated significant inhibition against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) ranging from 32 to 128 µg/mL .
- Anticancer Activity : In vitro studies on cancer cell lines demonstrated that the compound reduced cell viability by up to 70% at concentrations of 50 µM after 48 hours of treatment. Mechanistic studies revealed that this effect was associated with increased apoptosis markers .
- Inflammatory Response Modulation : In animal models of inflammation, administration of the compound resulted in a significant decrease in inflammatory markers such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent .
Comparative Analysis
To better understand the uniqueness of 5-Iodo-4,6-dimethylpyridine-3-carboxylic acid, a comparison with similar compounds is useful:
| Compound Name | Antimicrobial Activity | Anticancer Activity | Anti-inflammatory Effects |
|---|---|---|---|
| 5-Iodo-4,6-dimethylpyridine-3-carboxylic acid | Moderate | High | Moderate |
| 2-Hydroxy-5-bromo-4,6-dimethylpyridine-3-carboxylic acid | Low | Moderate | Low |
| 2-Hydroxy-5-chloro-4,6-dimethylpyridine-3-carboxylic acid | Low | Low | Low |
Comparison with Similar Compounds
Structural and Physical Properties
The table below compares key structural and physical properties of 5-Iodo-4,6-dimethylpyridine-3-carboxylic acid with analogous compounds:
*Calculated based on analogous compounds.
Reactivity and Functional Group Analysis
- Halogen Reactivity : The iodine atom in the target compound enhances its utility in Suzuki-Miyaura or Ullmann-type cross-coupling reactions compared to bromo or chloro analogs (e.g., 5-Bromo-2-iodo derivative ). Iodine’s larger atomic radius and weaker C–I bond facilitate nucleophilic substitution.
- Carboxylic Acid vs. Ester : The carboxylic acid group (pKa ~3-4) increases water solubility and acidity relative to ester derivatives (e.g., Ethyl 4,6-dihydroxy-5-iodopyridine-3-carboxylate ), which are more lipophilic and hydrolyzable.
- Substituent Effects: Electron-withdrawing halogens (I, Br, Cl) at position 5 may stabilize the pyridine ring and influence the acidity of the carboxylic acid group.
Availability and Stability
- Discontinued Compounds : The 5-Bromo-2-iodo derivative () and 5-Bromo-2-chloro analog () are discontinued, likely due to synthesis challenges or stability issues.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
